4-(dipropylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-(dipropylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C20H22FN3O3S2/c1-3-12-24(13-4-2)29(26,27)15-10-8-14(9-11-15)19(25)23-20-22-18-16(21)6-5-7-17(18)28-20/h5-11H,3-4,12-13H2,1-2H3,(H,22,23,25)
• InChI Key: FQFGEDLIGRPJCU-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C20H22FN3O3S2
• Molecular Weight: 435.5 g/mol

Description

4-(dipropylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has garnered significant attention in the scientific community due to its potential use in various research applications. This compound has a unique chemical structure that makes it a promising candidate for research in various fields.

Scientific Research Applications

Antimicrobial Applications

Several studies have focused on synthesizing compounds that incorporate the benzothiazole moiety due to its promising antimicrobial properties. For example, compounds with the benzothiazole unit have been synthesized and shown to exhibit significant anti-microbial activity, highlighting the potential of such compounds in developing new antimicrobial agents. The wide range of biodynamic properties shown by benzothiazoles, including those with fluoro-substituted sulfonamide groups, has prompted further synthesis in hopes of identifying potent biodynamic agents (V. Jagtap et al., 2010; Vikas Padalkar et al., 2014).

Fluorogenic and Photophysical Studies

The compound's fluorogenic properties have been explored, especially in the context of developing reactive and specific fluorogenic reagents for biological applications. For instance, derivatives of benzothiazoles have been studied for their intense fluorescence upon reacting with thiols, offering a potent tool for biochemical assays (T. Toyo’oka et al., 1989). Moreover, benzimidazole and benzothiazole derivatives have shown solvatochromic behavior and significant fluorescence in aggregated states, indicating their potential as fluorescent sensors for metal ions (G. Suman et al., 2019).

Anticancer and Antitumor Potential

Compounds containing the benzothiazole structure have been synthesized and evaluated for their antiproliferative activities against various cancer cell lines. Some derivatives have shown promising antitumor activity, indicating the potential of such compounds in cancer therapy (I. Hutchinson et al., 2001; Ö. Yılmaz et al., 2015).

Chemical Synthesis and Structural Analysis

Research has also extended to the synthesis and structural analysis of benzothiazole derivatives, exploring their spectral properties and the effects of various substituents. These studies contribute to a deeper understanding of the compound's chemistry and potential applications in material science and drug design (J. Koh et al., 2003; M. Remko et al., 2010).